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Compound of Interest

Compound Name: Dibutyl sulfate

Cat. No.: B1361080

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dibutyl sulfate (CAS 625-22-9), a
versatile chemical intermediate. This document collates critical data on its chemical and
physical properties, detailed experimental protocols for its synthesis, its primary applications,
and essential safety information.

Core Chemical Information

Dibutyl sulfate, with the chemical formula CsH1804S, is the diester of butanol and sulfuric acid.
[1][2] It is a colorless to pale yellow liquid with a characteristic sharp odor.[3][4] This compound
is primarily utilized as a potent butylation agent in organic synthesis, facilitating the transfer of a
butyl group to various nucleophilic substrates.[1] Its applications extend to the production of
industrial chemicals such as surfactants and plasticizers.[1][4]

Physicochemical Properties

A summary of the key physicochemical properties of dibutyl sulfate is presented in the table
below for easy reference.
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Property Value Source(s)
CAS Number 625-22-9 [1]
Molecular Formula CsH1804S [2]
Molecular Weight 210.29 g/mol [2]
Appearance Colorless to pale yellow liquid [3114]

Odor Sharp, characteristic [3]

Density 1.062 g/mL at 20 °C [3]

Boiling Point 115-116 °C at 6 mmHg [3]

Melting Point -79.7 °C [3]
Refractive Index (n2°/D) 1.421 [3]

- Insoluble in water; soluble in
Solubility [3]
alcohol and ether

Synthesis of Dibutyl Sulfate

Dibutyl sulfate can be synthesized through several methods. The two primary routes involve
the reaction of n-butanol with sulfuric acid and the reaction of tributyl borate with sulfuric acid.

Experimental Protocol 1: Synthesis from n-Butanol and
Sulfuric Acid

This is the most direct esterification method. The reaction's exothermic nature necessitates
careful temperature control to prevent unwanted side reactions.

Methodology:

A general procedure for the synthesis of dialkyl sulfates from an alcohol and sulfuric acid
involves the slow addition of concentrated sulfuric acid to the alcohol at a low temperature,
typically between 0-5°C, with vigorous stirring.[1] The reaction mixture is then allowed to warm
to room temperature and may require heating to drive the reaction to completion.
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Work-up and Purification:

The reaction mixture is typically diluted with ice-water, and the organic layer containing the
crude dibutyl sulfate is separated. The organic phase is then washed successively with water,
a dilute solution of sodium bicarbonate to neutralize any remaining acid, and finally with brine.
The crude product is dried over an anhydrous drying agent, such as anhydrous sodium sulfate,
and purified by vacuum distillation.

Experimental Protocol 2: Synthesis from Tributyl Borate
and Sulfuric Acid

This alternative method offers a controlled reaction pathway.
Methodology:

In a reactor equipped with a mechanical stirrer and placed in an ice bath, 300 g of sulfuric acid
is added dropwise to tributyl borate. After the addition is complete, the mixture is stirred in the
ice bath for 1-3 hours, followed by stirring at room temperature for 2-3 hours. The reaction is
then completed by heating the mixture at 60-90 °C for 24 hours.[2]

Work-up and Purification:

To remove residual acid, the cooled liquid mixture is treated with 50 g of commercial poly(4-
vinyl pyridine) and subsequently filtered through a 10 cm silica column. The resulting light
brown liquid product is dibutyl sulfate, which should be stored in a tightly sealed glass bottle.

[2]

Chemical Reactivity and Applications

The primary utility of dibutyl sulfate in organic chemistry is as a butylation agent.[1] It readily
participates in nucleophilic substitution reactions, transferring a butyl group to a variety of
nucleophiles, including alcohols, phenols, and amines, with the sulfate ion acting as a good
leaving group.[1]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1361080?utm_src=pdf-body
https://patents.google.com/patent/US2816126A/en
https://www.benchchem.com/product/b1361080?utm_src=pdf-body
https://patents.google.com/patent/US2816126A/en
https://www.benchchem.com/product/b1361080?utm_src=pdf-body
https://patents.google.com/patent/US5281366A/en
https://patents.google.com/patent/US5281366A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Nucleophile
(Nu™)

Nu~

Butylated Product
(Bu-Nu)

Butyl Sulfate Anion
(BuOS03")

Click to download full resolution via product page

Spectroscopic Data

Characterization of dibutyl sulfate is crucial for confirming its identity and purity. Below are key
spectroscopic data.

Infrared (IR) Spectrum

The NIST Chemistry WebBook provides the gas-phase IR spectrum for dibutyl sulfate. The
spectrum exhibits characteristic absorption bands for S=0 and C-O stretching, which are
indicative of the sulfate ester functional group.

Mass Spectrum

The mass spectrum of dibutyl sulfate shows a fragmentation pattern consistent with its
structure. The NIST Chemistry WebBook reports the mass spectrum (electron ionization) for
this compound.

Safety and Handling

Dibutyl sulfate is a hazardous chemical and must be handled with appropriate safety
precautions.

Hazard Identification

 Toxicity: It is toxic if swallowed.[2] The oral lethal dose (LD50) in rabbits is reported to be in
the range of 200 mg/kg.[3]
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e [rritation: It can cause severe irritation to the skin, eyes, and respiratory system upon
exposure.[4]

Personal Protective Equipment (PPE) and Handling

o Ventilation: Handle in a well-ventilated area, preferably in a fume hood.

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Clothing: Wear a lab coat or other protective clothing.

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[2]

First Aid Measures

 If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[2]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[2]

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration and
consult a physician.[2]

Workflow for Synthesis and Analysis

The following diagram illustrates a typical workflow for the synthesis and analysis of dibutyl
sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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